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Compound of Interest

Compound Name: UNC0379

Cat. No.: B611570 Get Quote

Welcome to the technical support center for UNC0379, a selective, substrate-competitive

inhibitor of the lysine methyltransferase SETD8. This guide is designed to assist researchers,

scientists, and drug development professionals in optimizing their experiments by addressing

common challenges related to the stability and handling of UNC0379 in solution.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving UNC0379?

A1: UNC0379 is soluble in DMSO (Dimethyl Sulfoxide).[1][2][3] It is recommended to use fresh,

moisture-free DMSO for the best results, as moisture can reduce solubility.[2] The solubility in

DMSO is reported to be up to 83 mg/mL.[2]

Q2: How should I prepare a stock solution of UNC0379?

A2: To prepare a stock solution, dissolve UNC0379 powder in fresh DMSO to your desired

concentration, for example, 10 mM.[2][4] Ensure the powder is fully dissolved. If you observe

any precipitation or phase separation, gentle heating and/or sonication can be used to aid

dissolution.[4]

Q3: What are the recommended storage conditions for UNC0379?

A3: Proper storage is crucial for maintaining the stability of UNC0379.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b611570?utm_src=pdf-interest
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://tribioscience.com/wp-content/uploads/2023/09/TBI4870_UNC-0379.pdf
https://www.selleckchem.com/products/unc0379.html
https://www.apexbt.com/unc0379.html
https://www.selleckchem.com/products/unc0379.html
https://www.selleckchem.com/products/unc0379.html
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.selleckchem.com/products/unc0379.html
https://www.medchemexpress.com/UNC0379.html
https://www.medchemexpress.com/UNC0379.html
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/product/b611570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Powder: Store at -20°C for up to 3 years.[5] It is stable at room temperature for short periods,

such as during shipping.[5]

Stock Solution in DMSO: Aliquot the stock solution into single-use vials to avoid repeated

freeze-thaw cycles.[2][4] Store these aliquots at -80°C for up to 1 year or at -20°C for up to 6

months.[4] Some sources suggest shorter storage at -20°C, for up to 1 month.[1][2]

Q4: I observed precipitation in my UNC0379 stock solution after storage. What should I do?

A4: Precipitation can occur if the solution has been stored for an extended period, subjected to

freeze-thaw cycles, or if the initial dissolution was incomplete. Gentle warming and vortexing or

sonication can help redissolve the compound.[4] To prevent this, it is highly recommended to

prepare fresh working solutions from a properly stored stock solution for each experiment.

Q5: Can I use UNC0379 in aqueous buffers for my cell-based assays?

A5: UNC0379 is insoluble in water.[2][3] For cell-based assays, it is common practice to first

dissolve UNC0379 in DMSO to make a concentrated stock solution. This stock solution can

then be diluted to the final working concentration in your aqueous cell culture medium. Ensure

the final concentration of DMSO in the medium is low enough to not affect your cells (typically

<0.5%).
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Problem Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of UNC0379 due

to improper storage or

handling.

Prepare fresh working

solutions for each experiment

from a properly stored and

aliquoted stock solution. Avoid

repeated freeze-thaw cycles.

[2][4]

Inaccurate concentration of the

stock solution.

Verify the concentration of your

stock solution. If in doubt,

prepare a fresh stock solution

from the powder.

Low or no inhibitory activity UNC0379 has degraded.

Use a fresh aliquot of the stock

solution or prepare a new

stock solution. Confirm the

stability of the compound

under your specific

experimental conditions (e.g.,

long incubation times).

Incorrect experimental setup.

Review your experimental

protocol, including cell line

sensitivity, incubation time, and

concentration of UNC0379

used. The IC50 for SETD8 is

approximately 7.3 µM.[1][2][3]

[4]

Precipitation in working

solution (cell culture media)

The final concentration of

UNC0379 is too high for the

aqueous medium.

Lower the final concentration

of UNC0379. Ensure thorough

mixing when diluting the

DMSO stock into the aqueous

medium. The final DMSO

concentration should be kept

minimal.

Cell toxicity unrelated to

SETD8 inhibition

High concentration of DMSO in

the final working solution.

Calculate the final DMSO

concentration in your cell
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culture medium and ensure it

is below the toxic level for your

specific cell line (generally

<0.5%).

Quantitative Data Summary
Table 1: Solubility of UNC0379

Solvent Solubility Reference

DMSO ≥ 49.7 mg/mL [3]

DMSO up to 83 mg/mL (200.69 mM) [2]

DMSO up to 30 mg/mL [1]

Ethanol Insoluble/Slightly Soluble [2][3]

Water Insoluble [2][3]

Table 2: Recommended Storage Conditions

Form Temperature Duration Reference

Powder -20°C 3 years [5]

Stock Solution in

DMSO
-80°C 1 year [2][4]

Stock Solution in

DMSO
-20°C 6 months [4]

Stock Solution in

DMSO
-20°C 1 month [1][2]

Experimental Protocols
Protocol 1: Preparation of UNC0379 Stock Solution
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Weigh the desired amount of UNC0379 powder in a sterile microcentrifuge tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

Vortex the solution until the powder is completely dissolved. If necessary, use a sonicator for

a short period to aid dissolution.

Aliquot the stock solution into single-use, light-protected tubes.

Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.

Protocol 2: In Vitro Cell-Based Assay

Culture your cells of interest to the desired confluency in a multi-well plate.

Thaw a single-use aliquot of the UNC0379 DMSO stock solution.

Prepare serial dilutions of the UNC0379 stock solution in your cell culture medium to achieve

the desired final concentrations. Ensure the final DMSO concentration is consistent across

all treatments, including the vehicle control, and is non-toxic to the cells.

Remove the existing medium from the cells and add the medium containing the different

concentrations of UNC0379 or the vehicle control (medium with the same final concentration

of DMSO).

Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

Proceed with your downstream analysis, such as cell viability assays (e.g., MTT, CellTiter-

Glo) or protein analysis (e.g., Western blot).

Protocol 3: In Vivo Formulation Preparation

For in vivo studies, UNC0379 can be formulated in various ways. It is crucial to prepare these

formulations fresh on the day of use.[4] Here are two examples:

Formulation 1: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline.[4][5]
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Start with a clear stock solution of UNC0379 in DMSO.

Sequentially add PEG300, Tween-80, and finally saline, mixing thoroughly after each

addition.

Formulation 2: 10% DMSO, 90% (20% SBE-β-CD in Saline).[4][5]

Prepare a 20% SBE-β-CD solution in saline.

Add the UNC0379 DMSO stock solution to the SBE-β-CD solution and mix well.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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